Cas no 2229410-28-8 (1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine
• CAS No: 2229410-28-8
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6141885
• PubChem ID: 165631328
• Update Time: 2025-10-29

1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine
• EN300-1958730
• 2229410-28-8

• Inchi： 1S/C7H13F2N/c1-4-2-5(4)3-6(10)7(8)9/h4-7H,2-3,10H2,1H3
• InChI Key： FERGTFMSVOFUNF-UHFFFAOYSA-N
• SMILES： FC(C(CC1CC1C)N)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine

Exploring the Potential of 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine (CAS No. 2229410-28-8) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine (CAS No. 2229410-28-8) has emerged as a compound of significant interest. This fluorinated amine derivative, characterized by its unique difluoro and methylcyclopropyl moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential due to its structural novelty and the growing demand for fluorinated building blocks in medicinal chemistry.

The compound's CAS number 2229410-28-8 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine, highlights key functional groups that influence its reactivity and physicochemical properties. These features make it a valuable candidate for exploring structure-activity relationships (SAR) in bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in chemical research emphasize the importance of fluorine-containing compounds, driven by their enhanced metabolic stability and membrane permeability. 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine aligns with this trend, as its difluoro group can modulate electronic effects and improve bioavailability. This has sparked discussions in scientific forums about its potential role in next-generation drug design, especially for targets requiring precise stereochemical control.

From a synthetic perspective, the methylcyclopropyl ring in this amine introduces steric constraints that can be leveraged to achieve selective transformations. Chemists are investigating its use in asymmetric catalysis and chiral auxiliary applications, where its rigid structure may facilitate enantioselective reactions. Such studies are frequently cited in publications addressing green chemistry and atom-efficient synthesis, reflecting broader industry priorities.

Beyond pharmaceuticals, CAS No. 2229410-28-8 has garnered attention in materials science for its potential to modify polymer backbones or serve as a precursor for fluorinated coatings. Its thermal stability and lipophilicity make it a candidate for specialty chemicals used in electronic materials and surface engineering. These interdisciplinary applications underscore its relevance to emerging technologies, a topic frequently searched by professionals in academia and industry.

As regulatory landscapes evolve, the environmental profile of fluorinated compounds like 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine is under scrutiny. Researchers are actively publishing data on its biodegradation pathways and eco-toxicity, addressing common queries about sustainable chemistry. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly those targeting responsible chemical innovation.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 2229410-28-8 with high precision. Method development for its quantification in complex matrices is a recurring theme in journals focused on analytical method validation, reflecting its growing commercial importance. These methodologies are crucial for ensuring batch-to-batch consistency in industrial-scale production.

The compound's patent landscape reveals incremental innovations, particularly in process chemistry optimizations. Companies are filing patents covering novel synthetic routes to 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine, often emphasizing cost-effective purification techniques. This intellectual property activity correlates with search trends around scalable synthetic protocols and API intermediates.

Educational resources increasingly feature fluorine chemistry case studies involving this amine, as its structure exemplifies key concepts in conformational analysis and steric effects. University curricula and online learning platforms highlight its relevance to medicinal chemistry principles, making it a frequent subject in student research projects and literature reviews.

Looking ahead, the trajectory of 1,1-difluoro-3-(2-methylcyclopropyl)propan-2-amine research intersects with cutting-edge fields like AI-assisted molecular design and high-throughput screening. Computational chemists are modeling its interactions with biological targets, leveraging its structural features to explore virtual compound libraries. These efforts resonate with industry demands for rational drug discovery approaches, a hot topic in both scientific literature and investor communications.